Cas no 1638764-31-4 (methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate)

• Product Name: methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• CAS No: 1638764-31-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD27987277
• CID: 3165053
• PubChem ID: 124706356
• Update Time: 2025-07-21

methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• Methyl 1-methyl-2-oxoindoline-6-carboxylate
• SY099610
• 1638764-31-4
• Methyl 1-methyl-2-oxo-3H-indole-6-carboxylate
• CS-0011491
• P16232
• DTXSID501153605
• Methyl1-methyl-2-oxoindoline-6-carboxylate
• AKOS030628668
• SCHEMBL22757174
• SB17619
• AS-53236
• 1H-Indole-6-carboxylic acid, 2,3-dihydro-1-methyl-2-oxo-, methyl ester
• MFCD27987277

• MDL： MFCD27987277
• Inchi： 1S/C11H11NO3/c1-12-9-5-8(11(14)15-2)4-3-7(9)6-10(12)13/h3-5H,6H2,1-2H3
• InChI Key： ABPZGJANFKCPRT-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(C(=O)OC)=CC=2N1C

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 442.7±45.0 °C at 760 mmHg
• Flash Point: 221.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate

Recent Advances in the Study of Methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate (CAS: 1638764-31-4)

The compound methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate (CAS: 1638764-31-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its indole scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological effects and potential clinical applications.

One of the key areas of research involves the synthesis and derivatization of methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving Fischer indole synthesis followed by esterification, achieving a high yield of the target compound. This advancement is critical for facilitating further pharmacological studies and large-scale production.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's mechanism of action. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate exhibits potent inhibitory effects on specific inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking studies revealed that the compound interacts with key residues in the active site of cyclooxygenase-2 (COX-2), further supporting its anti-inflammatory properties.

Another significant development is the exploration of this compound's anticancer potential. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The study identified the compound's ability to modulate the expression of pro-apoptotic proteins, such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings underscore its potential as a lead compound for developing novel anticancer therapies.

Furthermore, recent investigations have explored the antimicrobial properties of methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis and inhibit biofilm formation positions it as a promising candidate for addressing antibiotic resistance.

In conclusion, methyl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate (CAS: 1638764-31-4) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis, mechanistic understanding, and biological evaluation have paved the way for further development and clinical translation. Future research should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to validate its efficacy and safety in vivo.